2,4-Difluorophenyl isocyanate

• IUPAC Name: 2,4-difluoro-1-isocyanatobenzene
• InChI: InChI=1S/C7H3F2NO/c8-5-1-2-7(10-4-11)6(9)3-5/h1-3H
• InChI Key: HNENEALJPWJWJY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)N=C=O
• Molecular Formula: C7H3F2NO
• DSSTOX Substance ID: DTXSID40343928
• Molecular Weight: 155.10 g/mol
• CAS No.: 59025-55-7

Description

2,4-Difluorophenyl isocyanate is a chemical compound with the linear formula F2C6H3NCO. It is a clear colorless to faintly yellow liquid.

Synthesis Analysis

This compound has been used in the synthesis of N,N-disubstituted S,N′-diarylisothioureas. It acts as a blocking reagent, modifying the hydroxyl, amine, and epoxide functional groups of cured MY720/DDS epoxy thin films.

Molecular Structure Analysis

The molecular formula of this compound is C7H3F2NO. Its molecular weight is 155.10.

Chemical Reactions Analysis

This compound has been used in the synthesis of N,N-disubstituted S,N′-diarylisothioureas. It acts as a blocking reagent, modifying the hydroxyl, amine, and epoxide functional groups of cured MY720/DDS epoxy thin films.

Physical and Chemical Properties Analysis

This compound is a clear colorless to faintly yellow liquid. It has a molecular weight of 155.10. The density is 1.309 g/mL at 25 °C.

Scientific Research Applications

Novel Analgesic-Antiinflammatory Applications

2,4-Difluorophenyl isocyanate derivatives, such as 5-(2,4-Difluorophenyl)salicylic acid (diflunisal), have been identified as effective analgesic and antiinflammatory agents. Diflunisal exhibits higher activity and a longer duration of action compared to aspirin, highlighting its potential in pain and inflammation management (Hannah et al., 1978).

Biomarker Determination

This compound-related compounds have been studied for their role in biomarker determination. Specifically, albumin adducts of methylenediphenyl diisocyanate (MDI), a related isocyanate, have been analyzed to assess exposure levels and the risk of respiratory diseases in workers exposed to isocyanates (Sabbioni et al., 2010).

Prodrug Development

This compound derivatives have been utilized in the development of prodrugs, such as fosfluconazole. This water-soluble prodrug of Diflucan represents an advancement in drug delivery, particularly in enhancing solubility and bioavailability (Bentley et al., 2002).

Safety and Hazards

2,4-Difluorophenyl isocyanate is considered hazardous. It is flammable and may cause skin and eye irritation. It may also cause respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled.

Customer Q & A

Q1: What is the role of 2,4-Difluorophenyl isocyanate in the synthesis of Teflubenzuron?

A1: this compound serves as a crucial building block in the synthesis of Teflubenzuron, a benzoylurea insecticide. [] The synthesis involves a two-step process. First, this compound reacts with 2,6-difluorobenzamide to form an intermediate compound. This intermediate is then further reacted to yield the final product, Teflubenzuron. [] This highlights the significance of this compound as a precursor in the production of this commercially important insecticide.

Q2: Can you provide an example of how this compound has been utilized in solid-phase synthesis?

A2: Researchers have employed this compound in the solid-phase synthesis of N,N-disubstituted S,N'-diarylisothioureas. [] Resin-bound 1,1-disubstituted-2-arylisothioureas were reacted with this compound, and subsequent cleavage from the resin yielded the desired N,N-disubstituted S,N'-diarylisothioureas. This methodology proved effective in producing these compounds with good yields and high purity. [] This demonstrates the utility of this compound as a versatile reagent in solid-phase organic synthesis.